Cas no 1781506-29-3 (3-(3-amino-1-hydroxypropyl)-4-bromophenol)

• Product Name: 3-(3-amino-1-hydroxypropyl)-4-bromophenol
• CAS No: 1781506-29-3
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6609133
• PubChem ID: 84705545
• Update Time: 2025-08-05

3-(3-amino-1-hydroxypropyl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1-hydroxypropyl)-4-bromophenol
• 1781506-29-3
• EN300-1909400

• Inchi： 1S/C9H12BrNO2/c10-8-2-1-6(12)5-7(8)9(13)3-4-11/h1-2,5,9,12-13H,3-4,11H2
• InChI Key： PQQIMRAUSNBJLK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(CCN)O)O

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-(3-amino-1-hydroxypropyl)-4-bromophenol

Professional Introduction to Compound with CAS No. 1781506-29-3 and Product Name: 3-(3-amino-1-hydroxypropyl)-4-bromophenol

The compound with the CAS number 1781506-29-3 and the product name 3-(3-amino-1-hydroxypropyl)-4-bromophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both amino and hydroxyl functional groups, combined with a brominated aromatic ring, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The structural motif of 3-(3-amino-1-hydroxypropyl)-4-bromophenol aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. Specifically, the amino group at the propyl chain's terminus can participate in hydrogen bonding interactions, while the hydroxyl group provides a site for further derivatization, such as etherification or esterification. These features make the compound an attractive candidate for developing small-molecule inhibitors or activators targeting various biological pathways.

One of the most compelling aspects of 3-(3-amino-1-hydroxypropyl)-4-bromophenol is its potential role in modulating enzyme activity. Brominated phenols have been extensively studied for their ability to interact with enzymes through both hydrophobic and polar interactions. The bromine atom at the 4-position of the phenol ring enhances electrophilicity, allowing for nucleophilic substitution reactions that can be exploited in medicinal chemistry. This property has been leveraged in the design of enzyme inhibitors that target diseases such as cancer and inflammatory disorders. Recent studies have demonstrated that compounds with similar structural scaffolds exhibit promising activity against kinases and other enzymes involved in signal transduction.

The hydroxyl group at the 1-position of the propyl chain further expands the chemical space available for drug design. This group can be selectively modified to introduce additional functionalities, such as sugar moieties or polymers, which can improve solubility and bioavailability. Moreover, the presence of both an amino and a hydroxyl group allows for salt formation, which can enhance oral bioavailability and pharmacokinetic properties. These attributes make 3-(3-amino-1-hydroxypropyl)-4-bromophenol a valuable building block for structure-activity relationship (SAR) studies.

Recent advances in computational chemistry have also highlighted the importance of virtual screening in identifying lead compounds like 3-(3-amino-1-hydroxypropyl)-4-bromophenol. Molecular docking simulations have shown that this compound can bind effectively to active sites of target enzymes with high affinity. For instance, studies using crystallographic data have revealed that brominated phenols can occupy deep pockets within enzyme active sites, stabilizing interactions through multiple hydrogen bonds and hydrophobic contacts. These findings provide a rational basis for designing next-generation drugs that are more potent and selective.

In addition to its potential as an enzyme inhibitor, 3-(3-amino-1-hydroxypropyl)-4-bromophenol has shown promise as a prodrug precursor. Prodrugs are designed to enhance drug delivery by improving solubility or stability before being converted into their active form within the body. The structural features of this compound make it amenable to prodrug formulations that can be activated by enzymatic or chemical processes. Such strategies have been successfully employed in clinical settings to improve therapeutic outcomes while minimizing side effects.

The synthesis of 3-(3-amino-1-hydroxypropyl)-4-bromophenol presents an interesting challenge due to its complex functionalization requirements. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Catalytic hydrogenation, nucleophilic aromatic substitution, and protecting group strategies are among the techniques that have been employed to construct this scaffold efficiently. Advances in green chemistry have also encouraged the development of sustainable synthetic routes that minimize waste and energy consumption.

The pharmacological evaluation of 3-(3-amino-1-hydroxypropyl)-4-bromophenol is ongoing but has already yielded encouraging results. Preclinical studies have indicated that this compound exhibits moderate toxicity at high doses but demonstrates acceptable safety margins at therapeutic concentrations. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic profile. Nevertheless, these preliminary findings underscore its potential as a lead compound for future drug development efforts.

In conclusion, 3-(3-amino-1-hydroxypropyl)-4-bromophenol (CAS No. 1781506-29-3) represents a promising candidate for pharmaceutical applications due to its unique structural features and biological potential. Its ability to modulate enzyme activity, serve as a prodrug precursor, and undergo further chemical modifications makes it a valuable asset in medicinal chemistry research. As computational methods continue to advance and synthetic techniques become more refined, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.